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Amicoumacin C: A Comprehensive Technical
Guide
Introduction

Amicoumacin C is a member of the amicoumacin group of antibiotics, which are characterized

by a dihydroisocoumarin core linked to an amino acid moiety.[1] While its parent compound,

Amicoumacin A, exhibits a range of biological activities, Amicoumacin C is generally

considered to be a biologically inactive degradation product.[2] This guide provides a detailed

overview of the structure, chemical properties, and synthesis of Amicoumacin C, intended for

researchers, scientists, and professionals in the field of drug development.

Structure and Chemical Properties
Amicoumacin C is a complex natural product with the chemical formula C20H26N2O7.[3] Its

structure consists of a 3,4-dihydro-8-hydroxyisocoumarin core linked via an amide bond to an

unusual amino acid derivative.

Table 1: Chemical and Physical Properties of Amicoumacin C
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Property Value Reference

Molecular Formula C20H26N2O7 [3]

Molecular Weight 406.43 g/mol [3]

SMILES

CC(C)C--INVALID-LINK--

[C@H]1OC(=O)C[C@@H]1N"

>C@H[C@@H]1Cc2cccc(O)c

2C(=O)O1

[3]

1.1. Spectral Data

The structure of Amicoumacin C has been elucidated using various spectroscopic techniques,

including Nuclear Magnetic Resonance (NMR). While a complete dataset is spread across

multiple sources, representative 1H and 13C NMR data for amicoumacin derivatives have been

reported.[4][5]

Table 2: Representative NMR Spectral Data for Amicoumacin Derivatives (in methanol-d4)[4][5]
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Position 13C Chemical Shift (δC)
1H Chemical Shift (δH,
multiplicity, J in Hz)

3 ~70-75 ~4.7 (dd)

4 ~30-35 ~2.9 (m), 3.1 (m)

5 ~110-115 ~6.8 (d)

6 ~130-135 ~7.5 (dd)

7 ~115-120 ~6.9 (d)

8 ~160-165 -

1' ~55-60 ~4.5 (dt)

2' ~35-40 ~1.8 (m)

3' ~25-30 ~1.6 (m)

4' ~22-24 ~0.9 (d)

5' ~22-24 ~0.9 (d)

C=O (amide) ~170-175 -

C=O (lactone) ~170-175 -

Note: The exact chemical shifts can vary depending on the specific derivative and the solvent

used.

Chemical Stability and Degradation
Amicoumacin A is known to be unstable in aqueous solutions and undergoes intramolecular

lactonization to form the biologically inactive Amicoumacin C, which can then hydrolyze to

Amicoumacin B.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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